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Compound of Interest

Compound Name:
4-methoxy-N-(2-

methylbutyl)aniline

Cat. No.: B13260695

Get Quote

The synthesis of a niche compound like 4-methoxy-N-(2-methylbutyl)aniline begins with the

reliable sourcing of high-purity starting materials. The foundational scaffold for this molecule is

4-methoxyaniline (also known as p-anisidine), a widely available commodity chemical.

Understanding the commercial availability of this and related aniline derivatives is the first step

in the procurement workflow.

Numerous global suppliers offer a range of aniline-based building blocks suitable for further

elaboration. These compounds are typically available in various purity grades, from technical to

high-purity (e.g., >98%), suitable for demanding research and pharmaceutical applications.

Table 1: Commercial Availability of Key Aniline Precursors
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Compound
Name

CAS Number
Representative
Suppliers

Typical Purity
Grades

Key
Applications

4-Methoxyaniline

(p-Anisidine)
104-94-9

Sigma-Aldrich,

Carl ROTH, TCI
≥98%

Laboratory

chemical,

synthesis

intermediate.[1]

[2]

4-Methoxy-2-

methylaniline
102-50-1

Sigma-Aldrich,

Georganics, TCI
98% to >99%

Intermediate in

medicinal

chemistry,

particularly for

anticancer

research.[3][4][5]

4-Methoxy-2-

nitroaniline
96-96-8

Punagri, Thermo

Fisher Scientific

High Purity,

Pharmaceutical

Grade

Key intermediate

for

pharmaceuticals

like Omeprazole

and Primaquine.

[6][7]

4-Methoxy-N-

methylaniline
5961-59-1

Sigma-Aldrich,

AChemBlock
98%

Building block in

organic

synthesis.[8][9]

The widespread availability of these precursors underscores the feasibility of synthesizing more

complex derivatives. For a target like 4-methoxy-N-(2-methylbutyl)aniline, the most direct

precursor is 4-methoxyaniline.

Part 2: Procurement Strategy for a Niche Compound
Given that 4-methoxy-N-(2-methylbutyl)aniline is not a catalog item, researchers must

engage with companies offering custom synthesis services. Many of the suppliers listed for

precursors, such as Georganics, AChemBlock, and Sigma-Aldrich (under their Custom

Synthesis division), provide such services. The process requires careful planning and vetting.
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Workflow for Custom Synthesis Procurement
The logical flow for acquiring a custom-synthesized compound involves several critical stages,

from initial inquiry to final delivery and validation. This process ensures that the final product

meets the required specifications for downstream applications.
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Phase 1: Planning & Inquiry

Phase 2: Synthesis & QC

Phase 3: Receipt & Validation

start_node process_node decision_node output_node end_node Identify Target Molecule & Specifications (Purity, Quantity)

Search Commercial Databases (e.g., Sigma-Aldrich, PubChem)

No Direct Supplier Found

No Hits

Identify & Contact Custom Synthesis Suppliers

Submit RFQ (Request for Quotation)

Evaluate Proposals (Timeline, Cost, Expertise)

Select Supplier & Initiate Project

Proposal Accepted

Supplier Performs Synthesis & In-Process QC

Final QC & Certificate of Analysis (CoA) Generation

Receive Compound, CoA, and Analytical Data (NMR, GC-MS)

Perform In-House QC to Verify Structure & Purity

Compound Approved for Research Use

Click to download full resolution via product page

Caption: Workflow for procuring a custom-synthesized chemical intermediate.
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Part 3: Proposed Synthesis and Experimental
Protocol
The most direct and efficient method for preparing 4-methoxy-N-(2-methylbutyl)aniline is

through reductive amination. This well-established reaction involves the condensation of an

aldehyde or ketone with an amine to form an imine, which is then reduced in situ to the target

amine.

Proposed Synthetic Pathway: Reductive Amination
This two-step, one-pot reaction would involve reacting 4-methoxybenzaldehyde with 2-

methylbutylamine, followed by reduction.

Caption: Proposed synthesis of the target compound via reductive amination.

Detailed Experimental Protocol (Illustrative)
Objective: To synthesize 4-methoxy-N-(2-methylbutyl)aniline via a one-pot reductive

amination.

Materials:

4-Methoxybenzaldehyde (1.0 eq)

2-Methylbutylamine (1.1 eq)

Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent

Acetic acid (catalytic amount)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)
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Procedure:

To a round-bottomed flask under an inert atmosphere (N₂ or Ar), add 4-

methoxybenzaldehyde and the chosen solvent (e.g., DCM).

Add 2-methylbutylamine, followed by a catalytic amount of acetic acid. Stir the mixture at

room temperature for 1-2 hours to facilitate imine formation.

Cool the reaction mixture in an ice bath. Add sodium triacetoxyborohydride portion-wise over

15-20 minutes, ensuring the temperature remains below 10 °C.

Remove the ice bath and allow the reaction to stir at room temperature overnight. Monitor

reaction progress by TLC or LC-MS.

Upon completion, quench the reaction by slowly adding saturated NaHCO₃ solution until gas

evolution ceases.

Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous

layer twice with DCM.

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

Purify the crude product via column chromatography on silica gel (e.g., using a hexane/ethyl

acetate gradient) to yield the pure 4-methoxy-N-(2-methylbutyl)aniline.

Part 4: Analytical Characterization and Quality
Control
For any custom-synthesized compound, rigorous analytical validation is non-negotiable. The

Certificate of Analysis (CoA) provided by the supplier should be verified with in-house testing.

Table 2: Key Analytical Parameters for 4-methoxy-N-(2-methylbutyl)aniline
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Analysis Parameter Expected Result

Identity Molecular Formula C₁₂H₁₉NO

Molecular Weight 193.29 g/mol

¹H NMR

Characteristic peaks for

aromatic protons, methoxy

group, N-H proton, and 2-

methylbutyl group.

¹³C NMR

Expected number of signals

corresponding to the unique

carbon atoms in the structure.

Mass Spectrometry (MS) [M+H]⁺ ion at m/z 194.15

Purity GC-MS or HPLC

Purity assessment by peak

area percentage (typically

≥95% or as specified).

Appearance Physical State

Expected to be a liquid or low-

melting solid at room

temperature.

Illustrative GC-MS Protocol for Purity Analysis
This protocol is adapted from standard methods used for analyzing similar aniline derivatives.

[7]

Instrumentation: Agilent 7890A GC with 5975C MS detector or equivalent.

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injector Temperature: 250 °C.

Oven Program:

Initial temperature: 80 °C, hold for 2 min.
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Ramp: 15 °C/min to 280 °C.

Hold: 10 minutes at 280 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-400.

Sample Preparation: Prepare a 1 mg/mL solution of the compound in methanol or ethyl

acetate.

Part 5: Safety and Handling of Aromatic Amines
Aniline and its derivatives must be handled with care due to their potential toxicity. Safety

protocols should be strictly followed. The safety data sheets (SDS) for structurally related

compounds provide a strong basis for handling procedures.[1][2][3][10]

Common Hazards:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][11][12]

Irritation: Causes skin and serious eye irritation.[3] May cause respiratory irritation.[3]

Chronic Effects: May cause damage to organs through prolonged or repeated exposure.[1]

Absorption can lead to methemoglobin formation.[10]

Mandatory Safety Workflow
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Preparation Handling Cleanup & Disposal

Required PPE

prep_node

action_node

ppe_node

disposal_node

Review Safety Data Sheet (SDS) for Analogs Work in a Certified Chemical Fume Hood Don Personal Protective Equipment (PPE) Perform All Transfers and Manipulations in Hood

Safety Goggles

Nitrile Gloves (EN 374)

Lab Coat

Decontaminate Glassware and Surfaces Dispose of Waste in Designated Hazardous Waste Container

Click to download full resolution via product page

Caption: Essential safety workflow for handling substituted aniline compounds.

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][10]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][10]

Conclusion
While 4-methoxy-N-(2-methylbutyl)aniline is not a readily stocked commercial product, its

acquisition is highly feasible for the informed researcher. By leveraging the robust supply chain

for key aniline precursors and engaging with reputable custom synthesis providers, scientists
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can reliably obtain this and other specialized intermediates. The keys to success lie in a

structured procurement process, a well-defined synthetic strategy, rigorous analytical

validation, and an unwavering commitment to safety. This guide provides the foundational

framework for navigating these critical steps, enabling the advancement of research and drug

development projects that rely on novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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